5-Hydrazinylpyrazine-2-carbonitrile
Overview
Description
Scientific Research Applications
HIV-1 Inhibition
5-Hydrazinylpyrazine-2-carbonitrile derivatives have been investigated for their potential in inhibiting HIV-1. Triazenopyrazole derivatives synthesized from related compounds showed moderate activity against HIV-1, indicating their potential use in antiviral therapies (Larsen et al., 1999).
Corrosion Inhibition
In the field of materials science, pyrazine derivatives, including structures similar to 5-Hydrazinylpyrazine-2-carbonitrile, have been used as corrosion inhibitors for metals. Their efficacy in protecting mild steel in acidic environments has been demonstrated, showing the compound's potential in industrial applications (Yadav et al., 2016).
Substitution Reactions
5-Hydrazinylpyrazine-2-carbonitrile and its derivatives have been a focal point in studies exploring substitution reactions, particularly with amines, water, and alcohols. These studies contribute to a deeper understanding of chemical reactivity and synthesis pathways in organic chemistry (Hirano et al., 1982).
Antimicrobial Activities
Novel pyrazole-carbonitrile derivatives, including those related to 5-Hydrazinylpyrazine-2-carbonitrile, have been synthesized and tested for antimicrobial properties. This research indicates their potential use in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Antitumor Activity
Compounds structurally related to 5-Hydrazinylpyrazine-2-carbonitrile have been evaluated for their potential in cancer therapy. Some derivatives have shown inhibitory effects on various human cancer cell lines, suggesting their role in developing new anticancer drugs (Cocco et al., 2006).
Safety and Hazards
properties
IUPAC Name |
5-hydrazinylpyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5/c6-1-4-2-9-5(10-7)3-8-4/h2-3H,7H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICKXCNGRELVRGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)NN)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydrazinylpyrazine-2-carbonitrile | |
CAS RN |
1339603-88-1 |
Source
|
| Record name | 5-hydrazinylpyrazine-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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